Cas no 959709-93-4 (3,4-Dichloro-5'-fluoro-2'-nitro-biphenyl)

• Product Name: 3,4-Dichloro-5'-fluoro-2'-nitro-biphenyl
• CAS No: 959709-93-4
• MF: C₁₂H₆Cl₂FNO₂
• MW: 286.085944652557
• CID: 4993716
• Update Time: 2023-08-24

3,4-Dichloro-5'-fluoro-2'-nitro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-5'-fluoro-2'-nitro-biphenyl
• 1,2-dichloro-4-(5-fluoro-2-nitrophenyl)benzene

• Inchi： 1S/C12H6Cl2FNO2/c13-10-3-1-7(5-11(10)14)9-6-8(15)2-4-12(9)16(17)18/h1-6H
• InChI Key： YXHHAHPURDBIIG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=C(C=CC=1[N+](=O)[O-])F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 313
• XLogP3: 4.9
• Topological Polar Surface Area: 45.8